Cas no 2138233-81-3 (methyl 1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate)
methyl 1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxylic acid, 1-(aminomethyl)-2-(methylsulfonyl)-, methyl ester
- methyl 1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate
-
- MDL: MFCD30727038
- Inchi: 1S/C7H13NO4S/c1-12-6(9)7(4-8)3-5(7)13(2,10)11/h5H,3-4,8H2,1-2H3
- InChI Key: GWTNEPFSUSWAKD-UHFFFAOYSA-N
- SMILES: C1(CN)(C(OC)=O)CC1S(C)(=O)=O
methyl 1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-343601-0.05g |
methyl 1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate |
2138233-81-3 | 0.05g |
$245.0 | 2023-09-03 | ||
| Enamine | EN300-343601-0.1g |
methyl 1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate |
2138233-81-3 | 0.1g |
$366.0 | 2023-09-03 | ||
| Enamine | EN300-343601-0.25g |
methyl 1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate |
2138233-81-3 | 0.25g |
$524.0 | 2023-09-03 | ||
| Enamine | EN300-343601-0.5g |
methyl 1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate |
2138233-81-3 | 0.5g |
$824.0 | 2023-09-03 | ||
| Enamine | EN300-343601-1.0g |
methyl 1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate |
2138233-81-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-343601-2.5g |
methyl 1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate |
2138233-81-3 | 2.5g |
$2071.0 | 2023-09-03 | ||
| Enamine | EN300-343601-5.0g |
methyl 1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate |
2138233-81-3 | 5.0g |
$3065.0 | 2023-02-22 | ||
| Enamine | EN300-343601-10.0g |
methyl 1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate |
2138233-81-3 | 10.0g |
$4545.0 | 2023-02-22 | ||
| Enamine | EN300-343601-1g |
methyl 1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate |
2138233-81-3 | 1g |
$1057.0 | 2023-09-03 | ||
| Enamine | EN300-343601-5g |
methyl 1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate |
2138233-81-3 | 5g |
$3065.0 | 2023-09-03 |
methyl 1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on methyl 1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate
Methyl 1-(Aminomethyl)-2-Methanesulfonylcyclopropane-1-Carboxylate: A Comprehensive Overview
Methyl 1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate (CAS No. 2138233-81-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.
The molecular structure of methyl 1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate is composed of a cyclopropane ring substituted with a methanesulfonyl group and an aminomethyl group, with a methyl ester at the carboxyl position. This intricate arrangement imparts the compound with distinct chemical and biological properties, making it a valuable candidate for further investigation.
Recent studies have highlighted the importance of methyl 1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and analgesic effects. These properties are attributed to its ability to inhibit the activity of key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).
In addition to its anti-inflammatory properties, methyl 1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate has shown promise in neuropharmacology. Preclinical studies have indicated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects. Specifically, it has been found to reduce oxidative stress and prevent neuronal cell death, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
The pharmacokinetic profile of methyl 1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate has also been extensively studied. Research conducted by a team at the University of California, San Francisco, revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a relatively long half-life, which enhances its therapeutic potential.
Clinical trials are currently underway to evaluate the safety and efficacy of methyl 1-(aminomethyl)-2-methanesulonylcyclopropane-1-carboxylate in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects reported. These findings are encouraging and pave the way for further clinical development.
Moreover, the synthetic accessibility of methyl 1-(aminomethyl)-2-methanesulonylcyclopropane-1-carboxylate is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established chemical reactions, making it feasible for large-scale production. This ease of synthesis ensures that sufficient quantities can be produced for both preclinical and clinical studies.
In conclusion, methyl 1-(aminomethyl)-2-methanesulonylcyclopropane-1-carboxylate (CAS No. 2138233-81-3) represents a promising molecule with diverse biological activities. Its anti-inflammatory, analgesic, and neuroprotective properties make it a valuable candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in medicinal chemistry and pharmaceutical science.
2138233-81-3 (methyl 1-(aminomethyl)-2-methanesulfonylcyclopropane-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)